Cas no 2138067-63-5 (3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one)
3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one
- EN300-1157067
- 2138067-63-5
- 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one
-
- Inchi: 1S/C13H20O2/c1-13(2)7-6-10(14)8-11(13)12(15)9-4-3-5-9/h9,11H,3-8H2,1-2H3
- InChI Key: SSKIIBDKWWABKI-UHFFFAOYSA-N
- SMILES: O=C(C1CCC1)C1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157067-1.0g |
3-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one |
2138067-63-5 | 1g |
$0.0 | 2023-06-09 |
3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one
Research Brief on 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one (CAS: 2138067-63-5): Recent Advances and Applications
The compound 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one (CAS: 2138067-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanone backbone and cyclobutanecarbonyl substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.
One of the key areas of interest is the role of 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers have reported its utility in the construction of novel scaffolds for kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The compound's rigid yet flexible structure allows for precise modifications, enabling the development of highly selective and potent inhibitors.
In a recent study published in the Journal of Medicinal Chemistry, scientists explored the pharmacokinetic properties of derivatives of 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one. The findings revealed improved metabolic stability and bioavailability compared to earlier analogs, suggesting its potential as a lead compound for further optimization. Additionally, in vitro assays demonstrated significant activity against specific cancer cell lines, highlighting its therapeutic relevance.
Another notable application of this compound lies in its use as a probe in chemical biology. Researchers have leveraged its structural features to investigate protein-ligand interactions, particularly in the context of enzyme inhibition. The compound's ability to bind selectively to certain enzymatic pockets has provided valuable insights into the mechanisms of action of various disease-related proteins.
Despite these advancements, challenges remain in the large-scale synthesis and formulation of 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one. Recent efforts have focused on developing more efficient synthetic routes, including catalytic asymmetric methods, to enhance yield and purity. These innovations are expected to facilitate broader applications in both academic and industrial settings.
In conclusion, 3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one (CAS: 2138067-63-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural properties, combined with its demonstrated biological activity, make it a valuable tool for researchers. Continued exploration of its potential, alongside advancements in synthesis and formulation, will likely yield further breakthroughs in the coming years.
2138067-63-5 (3-Cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)